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Compound of Interest

Compound Name: 4-Methoxyphenyl isocyanate

Cat. No.: B042312

For researchers, scientists, and drug development professionals, ensuring safe handling of
reactive chemicals like 4-Methoxyphenyl isocyanate is paramount. This document provides
procedural guidance for the safe use, storage, and disposal of this compound, minimizing risks
and ensuring a secure laboratory environment.

Chemical Identifier and Properties

Property Value Reference
CAS Number 5416-93-3 [1]
Molecular Formula C8H7NO2 [2]
Molecular Weight 149.15 g/mol [2]
Appearance CoIorIfess. to light yellow/orange e

clear liquid
Boiling Point 106 - 110 °C @ 16 mmHg [1]
Density 1.151 g/mL at 25 °C

Hazard Identification and Classification

4-Methoxyphenyl isocyanate is classified as a hazardous chemical.[1] Acute exposure can be
harmful if swallowed, inhaled, or in contact with skin.[1] It is corrosive and can cause severe
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skin burns and eye damage.[1] Additionally, it may cause respiratory irritation and allergic
reactions.[1][4]

Hazard Classification Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 1
Serious Eye Damage/Eye lIrritation Category 1
Respiratory Sensitization Category 1

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)

Source: Fisher Scientific Safety Data Sheet[1], Sigma-Aldrich Safety Data Sheet

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against exposure and should be used
in conjunction with engineering controls.[4][5]
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PPE Category

Specification

Rationale

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator.[1] A full-face
respirator is preferred over a
half-face to minimize skin and
eye contact.[4] For spraying
applications, an air-line
respirator may be necessary.

[4]

To prevent inhalation of
harmful vapors which can
cause respiratory irritation and

sensitization.[1][6]

Hand Protection

Chemical-resistant gloves such
as nitrile, neoprene, or butyl
rubber.[5][7] Thin latex gloves

are not suitable.[4]

To prevent skin contact, which
can cause severe burns and

allergic reactions.[1][4]

Eye and Face Protection

Safety goggles and a face

shield are essential.[1][5]

To protect against splashes
that can cause serious eye

damage.[1]

Skin and Body Protection

Alab coat, disposable suit, or
coveralls to prevent skin
contact.[5][7]

To protect skin from accidental

splashes and contamination.[8]

Operational and Disposal Plans

Handling and Storage Protocol

All work with 4-Methoxyphenyl isocyanate must be conducted in a certified chemical fume

hood to ensure adequate ventilation.[6]

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure that an emergency plan is in place and that the location

of the nearest safety shower and eyewash station is known.[6]

o Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

above.
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» Dispensing: Handle the liquid in a well-ventilated area, preferably within a fume hood.[1]
Avoid breathing vapors or mist.[1]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1] It is
incompatible with acids, water, strong oxidizing agents, strong bases, alcohols, and amines.

[1]

o Post-Handling: Thoroughly wash hands and any exposed skin after handling.[1] Do not eat,
drink, or smoke in the work area.[1]

Experimental Workflow for Handling 4-Methoxyphenyl Isocyanate
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Experimental Workflow for Handling 4-Methoxyphenyl Isocyanate

Preparation Emergency

Review Safety Data Sheet (SDS) Spill Response Exposure Response

Don Appropriate PPE

Set Up in Fume Hood

Dispense Chemical

Perform Reaction

Cleanup a;d Disposal

Decontaminate Glassware

l

Segregate and Label Waste

l

Dispose of as Hazardous Waste
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Caption: This diagram outlines the key stages for the safe handling of 4-Methoxyphenyl

isocyanate, from preparation to disposal.

Emergency Procedures

In Case of Exposure:

Exposure Route

First Aid Measures

Inhalation

Remove the individual to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing

and shoes. Seek immediate medical attention.

[1]

Eye Contact

Rinse immediately with plenty of water, including
under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and call a physician immediately.[1]

Spill and Disposal Plan

Spill Response:

Waste Disposal:

Evacuate the area and ensure adequate ventilation.
Wear appropriate PPE, including respiratory protection.[8]
Absorb the spill with an inert material such as sand, silica gel, or universal binder.[1]

Collect the absorbed material into a suitable, closed container for disposal.[1]
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» Dispose of 4-Methoxyphenyl isocyanate and any contaminated materials as hazardous
waste.[9]

e Do not empty into drains.[1]

e Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[1]

» Containers should be disposed of at a hazardous or special waste collection point.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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